N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide

• IUPAC Name: N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C21H21N3O3/c25-21(17-13-16-8-4-5-9-18(16)26-14-17)22-11-10-20-23-19(24-27-20)12-15-6-2-1-3-7-15/h1-9,17H,10-14H2,(H,22,25)
• InChI Key: IUHCNQKRADDERH-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=CC=C21)C(=O)NCCC3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.15829154 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Properties

N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide and its derivatives have been studied for their potential in anticancer applications. A related compound, involving an oxadiazole ring, exhibited significant anticancer activity against various cancer cell lines such as breast, lung, colon, and ovarian cancer. This suggests the potential of this compound in cancer treatment (Ravinaik et al., 2021).

Antimicrobial Activity

Compounds with oxadiazole structures have been shown to possess antimicrobial properties. This is relevant to this compound, as its structure may contribute to similar antimicrobial effects. Studies have indicated effectiveness against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Anti-tubercular Activity

Some derivatives of oxadiazole have demonstrated potent anti-tubercular activity. Given the structural similarities, this compound might also be effective in this regard. The activity against Mycobacterium tuberculosis has been found to be significant in some oxadiazole derivatives (Shruthi et al., 2016).

Role in Chemical Synthesis

Oxadiazole derivatives have been used in various chemical synthesis processes. These compounds have been incorporated into larger molecular structures, suggesting that this compound could be a valuable building block in synthetic chemistry (Wang et al., 2004).

Corrosion Inhibition

Oxadiazole compounds have been explored as corrosion inhibitors. This indicates a potential application of this compound in protecting metals against corrosion, especially in acidic environments (Ammal et al., 2018).